4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide

• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxoquinazolin-6-yl)benzamide
• InChI: InChI=1S/C18H18N4O4S/c1-21(2)27(25,26)14-7-4-12(5-8-14)17(23)20-13-6-9-16-15(10-13)18(24)22(3)11-19-16/h4-11H,1-3H3,(H,20,23)
• InChI Key: HJQUMVCOYQKHEW-UHFFFAOYSA-N
• SMILES: CN1C=NC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C

Description

4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide is a chemical compound with potential applications in scientific research. This molecule has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide involves the inhibition of several enzymes, including protein kinases and histone deacetylases. This inhibition leads to alterations in gene expression and cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide has been shown to have several biochemical and physiological effects. Inhibition of protein kinases and histone deacetylases by this molecule may lead to alterations in gene expression and cellular processes, including cell growth, differentiation, and apoptosis. These effects may have potential therapeutic applications in the treatment of various diseases, including cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide in lab experiments is its ability to inhibit the activity of several enzymes, including protein kinases and histone deacetylases. This inhibition may lead to alterations in gene expression and cellular processes, making this molecule a potentially useful tool in the study of various diseases, including cancer.
One limitation of using 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide in lab experiments is its potential toxicity. This molecule has been shown to have cytotoxic effects on certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide. One direction is the development of new treatments for various diseases, including cancer, based on the inhibition of protein kinases and histone deacetylases by this molecule. Another direction is the study of the potential toxicity of this molecule and the development of safer analogs. Additionally, the use of 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide in combination with other drugs may lead to the development of more effective treatments for various diseases.

Synthesis Methods

4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide has been synthesized using various methods. One of the most common methods involves the reaction of 3-methyl-4-oxo-3,4-dihydroquinazoline-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-(dimethylamino)benzoyl chloride in the presence of a base to yield 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide.

Scientific Research Applications

4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide has been studied extensively for its potential applications in scientific research. This molecule has been shown to inhibit the activity of several enzymes, including protein kinases and histone deacetylases. These enzymes play important roles in various cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of these enzymes by 4-(dimethylsulfamoyl)-N-(3-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)benzamide may lead to the development of new treatments for various diseases, including cancer.